Cas no 88253-96-7 (Propanedioic acid, butylmethyl-, monomethyl ester, (R)-)

Propanedioic acid, butylmethyl-, monomethyl ester, (R)- structure
88253-96-7 structure
Product Name:Propanedioic acid, butylmethyl-, monomethyl ester, (R)-
CAS No:88253-96-7
MF:C9H15O4
MW:187.213003396988
CID:639733
PubChem ID:71409692
Update Time:2025-04-19

Propanedioic acid, butylmethyl-, monomethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, butylmethyl-, monomethyl ester, (R)-
    • (2R)-2-methoxycarbonyl-2-methylhexanoate
    • DTXSID60829416
    • (2R)-2-(Methoxycarbonyl)-2-methylhexanoate
    • 88253-96-7
    • Inchi: 1S/C9H16O4/c1-4-5-6-9(2,7(10)11)8(12)13-3/h4-6H2,1-3H3,(H,10,11)/p-1/t9-/m1/s1
    • InChI Key: IMRWVSSSILYGAW-SECBINFHSA-M
    • SMILES: O(C)C([C@](C(=O)[O-])(C)CCCC)=O

Computed Properties

  • Exact Mass: 187.09703396g/mol
  • Monoisotopic Mass: 187.09703396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.4Ų
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